Cas no 148472-48-4 (Isophthalic-2,4,5,6-d4 Acid)

• Product Name: Isophthalic-2,4,5,6-d4 Acid
• CAS No: 148472-48-4
• MF: C₈H₆O₄
• MW: 170.155489444733
• CID: 137959
• Update Time: 2025-06-15

Isophthalic-2,4,5,6-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzene-2,4,5,6-d4-dicarboxylicacid (9CI)
• Isophthalic--d4 Acid
• ISOPHTHALIC-2,4,5,6-D4 ACID
• Isophthalic-2,4,5,6-d4 Acid

• Inchi： 1S/C8H6O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)(H,11,12)/i1D,2D,3D,4D
• InChI Key： QQVIHTHCMHWDBS-RHQRLBAQSA-N
• SMILES： C1(C(=O)O)C([2H])=C(C([2H])=C(C(=O)O)C=1[2H])[2H]

Computed Properties

• Exact Mass: 170.052
• Monoisotopic Mass: 170.052
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Isophthalic-2,4,5,6-d4 Acid

Research Brief on Isophthalic-2,4,5,6-d4 Acid (CAS: 148472-48-4): Recent Advances and Applications

Isophthalic-2,4,5,6-d4 Acid (CAS: 148472-48-4) is a deuterated derivative of isophthalic acid, a compound widely used in polymer chemistry, pharmaceuticals, and material science. Recent studies have highlighted its significance as a stable isotope-labeled internal standard in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, particularly in metabolic profiling and drug development. This research brief synthesizes the latest findings on its synthesis, applications, and emerging roles in biomedical research.

A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for Isophthalic-2,4,5,6-d4 Acid, achieving >98% isotopic purity via catalytic deuteration of isophthalic acid precursors. The method’s scalability addresses previous challenges in producing high-quality deuterated standards for quantitative metabolomics. Concurrently, its utility in tracing metabolic pathways was demonstrated in a Cell Metabolism paper, where it served as a tracer in studies of mitochondrial dysfunction in neurodegenerative diseases.

In pharmaceutical applications, Isophthalic-2,4,5,6-d4 Acid has emerged as a critical tool for pharmacokinetic studies. A 2024 ACS Pharmacology & Translational Science report utilized it to quantify drug metabolites in plasma samples with enhanced precision, overcoming matrix effects common in LC-MS/MS analyses. Its chemical stability under physiological conditions further supports its adoption in long-term metabolic studies.

Material science research has also leveraged this compound’s unique properties. A breakthrough in Advanced Materials (2023) described its incorporation into deuterated polymers, enhancing thermal stability and UV resistance in biomedical coatings. These findings align with industry trends toward isotope-engineered materials for implantable devices.

Ongoing clinical research (NCT05678922) is evaluating Isophthalic-2,4,5,6-d4 Acid as a biomarker for early-stage cancer detection via exhaled breath analysis, capitalizing on its volatile derivatives. Preliminary results suggest a 40% improvement in sensitivity compared to conventional methods, though validation studies are pending.

Challenges persist in cost-effective large-scale synthesis and regulatory acceptance of deuterated analogs. However, with the global stable isotope labeling market projected to grow at 8.2% CAGR (2024–2030), innovations in catalytic deuteration and green chemistry may soon mitigate these barriers, expanding access to this versatile compound.